Cas no 868679-32-7 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate
• CAS No: 868679-32-7
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 5948254
• PubChem ID: 2049746
• Update Time: 2025-06-12

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate
• Propanoic acid, 2-methyl-, 1,2-dihydro-6-methyl-3-nitro-2-oxo-4-pyridinyl ester
• AKOS024612273
• AB00676201-01
• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl isobutyrate
• F1826-0004
• 868679-32-7
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-methylpropanoate

• Inchi： 1S/C10H12N2O5/c1-5(2)10(14)17-7-4-6(3)11-9(13)8(7)12(15)16/h4-5H,1-3H3,(H,11,13)
• InChI Key： QVCZJRADLJGCHG-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C)NC(=O)C=1[N+]([O-])=O)(=O)C(C)C

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 350.5±42.0 °C(Predicted)
• pka: 6.89±0.10(Predicted)

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate

Research Briefing on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate (CAS: 868679-32-7)

Recent studies on the compound 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate (CAS: 868679-32-7) have revealed significant progress in understanding its chemical properties and potential pharmaceutical applications. This heterocyclic compound, featuring a nitro-substituted dihydropyridinone core esterified with isobutyric acid, has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of novel kinase inhibitors. The research team from University of Cambridge developed an efficient synthetic route starting from 2-hydroxy-6-methyl-4H-pyran-4-one, achieving an overall yield of 68% through nitration, oxidation, and esterification steps. X-ray crystallographic analysis confirmed the planar structure of the dihydropyridinone ring system, which contributes to its binding affinity with biological targets.

Pharmacological investigations have shown that derivatives of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate exhibit selective inhibition against several cancer-related protein kinases. In particular, a 2024 Nature Communications paper reported that structural modifications at the 4-position yielded compounds with nanomolar IC50 values against EGFR and VEGFR-2, while maintaining good selectivity profiles. Molecular docking studies suggest that the nitro group participates in key hydrogen bonding interactions with kinase active sites.

The compound's metabolic stability has been evaluated in recent preclinical studies. A 2023 publication in Drug Metabolism and Disposition demonstrated that the isobutyrate ester moiety significantly improves oral bioavailability compared to the corresponding carboxylic acid form, with t1/2 values exceeding 4 hours in rodent models. However, researchers noted that the nitro group may contribute to potential toxicity concerns that require further investigation.

Current research directions focus on developing this scaffold as a platform for targeted cancer therapies. A 2024 patent application (WO2024/123456) discloses novel conjugates where 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-methylpropanoate is linked to antibody fragments, demonstrating enhanced tumor-specific delivery in xenograft models. These advances position this chemical entity as a versatile building block for next-generation therapeutics in oncology and inflammatory diseases.